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A Meta-Analysis of Clinical Trials: Insulin
Degludec Versus Other Basal Insulins
A Comparative Guide for Researchers and Drug Development Professionals

Insulin degludec, a second-generation ultra-long-acting basal insulin, has been subject to

numerous clinical trials comparing its efficacy and safety against other available basal insulins,

primarily insulin glargine (both U100 and U300 formulations) and insulin detemir. This guide

provides a comprehensive meta-analysis of these trials, presenting quantitative data, detailed

experimental protocols, and visual representations of key biological and methodological

frameworks to support research and development in diabetology.

Efficacy Outcomes: Glycemic Control
The primary efficacy endpoint in most clinical trials comparing basal insulins is the change in

glycated hemoglobin (HbA1c) from baseline. A consistent finding across multiple meta-

analyses of treat-to-target trials is that insulin degludec demonstrates non-inferiority in HbA1c

reduction compared to other basal insulins like insulin glargine U100 and U300, and insulin

detemir.[1][2][3][4][5][6] This indicates that, when titrated to a specific fasting plasma glucose

(FPG) target, insulin degludec is as effective as its comparators in overall glycemic control.

However, some meta-analyses have shown a statistically significant, albeit modest, greater

reduction in FPG with insulin degludec compared to insulin glargine U100 and insulin detemir.
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[1][7]

Table 1: Comparison of Efficacy Outcomes for Insulin Degludec vs. Other Basal Insulins

(Meta-Analysis Data)

Outcome Comparator
Patient
Population

Mean
Difference
(95% CI)

Conclusion

Change in

HbA1c (%)

Insulin Glargine

U100

Type 1 & 2

Diabetes

0.04 (0.01 to

0.07)

Non-inferiority

demonstrated[3]

Insulin Glargine

U300
Type 2 Diabetes

-0.05 (-0.15 to

0.05)

Non-inferiority

demonstrated[8]

Insulin Detemir Type 1 Diabetes
Not significantly

different

Comparable

efficacy

Change in FPG

(mg/dL)

Insulin Glargine

U100

Type 1 & 2

Diabetes

-6.86 (-8.56 to

-5.15)

Statistically

significant

reduction with

Degludec[7]

Insulin Glargine

U300
Type 2 Diabetes

-10.27 (-13.29 to

-7.25)

Statistically

significant

reduction with

Degludec[9]

Insulin Detemir Type 1 Diabetes
-19.98 (-32.94 to

-7.02)

Statistically

significant

reduction with

Degludec[10]

Safety Outcomes: Hypoglycemia
A key differentiator among basal insulins is their safety profile, particularly the risk of

hypoglycemia. Meta-analyses have consistently demonstrated a lower risk of nocturnal

hypoglycemia with insulin degludec compared to insulin glargine U100.[1][3][4][11][12][13]

The evidence regarding overall and severe hypoglycemia is more varied, with some studies
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showing a benefit for insulin degludec, particularly in certain patient populations or during

specific periods of the trials.[4][11]

Comparisons with insulin glargine U300 have generally shown a comparable risk of

hypoglycemia.[8][14] The BRIGHT study, a head-to-head trial, found a similar incidence of

hypoglycemia over the full study period, but a lower incidence in favor of insulin glargine U300

during the initial titration phase.[8][15][16]

Table 2: Comparison of Hypoglycemia Rates for Insulin Degludec vs. Other Basal Insulins

(Meta-Analysis Data)

Outcome Comparator
Patient
Population

Rate Ratio
(95% CI)

Conclusion

Overall

Hypoglycemia

Insulin Glargine

U100
Type 2 Diabetes

0.82 (0.73 to

0.92)

Lower rate with

Degludec[11]

Insulin Glargine

U300
Type 2 Diabetes

1.02 (0.80 to

1.30)

Comparable

rates[9]

Insulin Detemir
Type 1 & 2

Diabetes

Significantly

lower with

Degludec

Lower rate with

Degludec[7]

Nocturnal

Hypoglycemia

Insulin Glargine

U100

Type 1 & 2

Diabetes

0.74 (0.69 to

0.79)

Lower rate with

Degludec[11]

Insulin Glargine

U300
Type 2 Diabetes

Not significantly

different

Comparable

rates

Insulin Detemir Type 1 Diabetes
0.67 (0.51 to

0.88)

Lower rate with

Degludec[10]

Severe

Hypoglycemia

Insulin Glargine

U100
Type 2 Diabetes

0.72 (0.54 to

0.96)

Lower rate with

Degludec[4]

Insulin Glargine

U300

Type 1 & 2

Diabetes

Not significantly

different

Comparable

rates[9]

Insulin Detemir
Type 1 & 2

Diabetes

Not significantly

different

Comparable

rates[7]
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Experimental Protocols
The majority of comparative clinical trials for basal insulins follow a randomized, open-label,

treat-to-target design.[5][6][17][18] This methodology is crucial for comparing the efficacy and

safety of different insulins by ensuring that any observed differences are not due to variations in

glycemic targets between treatment arms.

Key Methodological Components:
Patient Population: Trials typically enroll adults with type 1 or type 2 diabetes who have been

on insulin therapy for a specified duration and have an HbA1c within a predefined range

(e.g., 7.0-10.0%).[18] Key exclusion criteria often include recent severe hypoglycemia,

impaired renal or hepatic function, and pregnancy.

Randomization and Blinding: Patients are randomly assigned to receive either insulin
degludec or the comparator insulin. While most trials are open-label, some, like the

SWITCH trials, have employed a double-blind, crossover design to minimize bias.[11][19][20]

[21]

Treatment and Titration: Both treatment arms follow a "treat-to-target" algorithm, where the

basal insulin dose is adjusted weekly or bi-weekly to achieve a pre-specified fasting plasma

glucose target (e.g., 70-90 mg/dL).[16] Bolus insulin (e.g., insulin aspart) is used to cover

meals.

Endpoints:

Primary Efficacy Endpoint: Change in HbA1c from baseline to the end of the trial (typically

26 or 52 weeks).[17][18]

Primary Safety Endpoint: Number of treatment-emergent severe or blood glucose-

confirmed symptomatic hypoglycemic episodes.

Secondary Endpoints: Change in FPG, insulin dose, body weight, and rates of nocturnal

and severe hypoglycemia.
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Example Protocol: BEGIN Basal-Bolus Type 2 Trial
(Insulin Degludec vs. Insulin Glargine U100)
This 52-week, phase 3, open-label, treat-to-target, non-inferiority trial enrolled adults with type

2 diabetes and an HbA1c of 7.0-10.0%.[18] Participants were randomized 3:1 to receive once-

daily subcutaneous insulin degludec or insulin glargine. The basal insulin was titrated to a

target pre-breakfast self-measured plasma glucose of 3.9-<5.0 mmol/L (70-<90 mg/dL). The

primary outcome was the change in HbA1c from baseline to 52 weeks, with a non-inferiority

margin of 0.4%.[18] Hypoglycemia was a key safety endpoint.
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Caption: Simplified insulin signaling pathway leading to glucose uptake.
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Caption: Generalized workflow of a basal insulin clinical trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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